Cas no 72145-19-8 (2-hydroxyplatyphyllid)

• Product Name: 2-hydroxyplatyphyllid
• CAS No: 72145-19-8
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 2011388
• PubChem ID: 14681766
• Update Time: 2025-10-21

2-hydroxyplatyphyllid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxyplatyphyllid
• 2-Hydroxyplatyphyllide
• 72145-19-8
• (1R,11R)-6-Hydroxy-11-prop-1-en-2-yl-2-oxatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-3-one
• AKOS040761006
• 2-Hydroxplatyphyllide
• 4-hydroxy-3-(1-methylethylidene)-6,7,8,8a-tetrahydro-1-oxaacenaphthylen-2-one
• cis-6,7,8,8a-Tetrahydro-4-hydroxy-8-(1-methylethenyl)-2H-naphtho[1,8-bc]furan-2-one
• CS-0149088

• Inchi： 1S/C14H14O3/c1-7(2)10-4-3-8-5-9(15)6-11-12(8)13(10)17-14(11)16/h5-6,10,13,15H,1,3-4H2,2H3/t10-,13-/m1/s1
• InChI Key： BUSWPFRBQXQTLO-ZWNOBZJWSA-N
• SMILES： O1C(C2=CC(=CC3CC[C@H](C(=C)C)[C@@H]1C=32)O)=O

Computed Properties

• Exact Mass: 230.094294304g/mol
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Powder

2-hydroxyplatyphyllid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on 2-hydroxyplatyphyllid

Comprehensive Analysis of 2-Hydroxyplatyphyllid (CAS No. 72145-19-8): Properties, Applications, and Research Insights

2-Hydroxyplatyphyllid (CAS No. 72145-19-8) is a bioactive compound that has garnered significant attention in recent years due to its potential therapeutic and industrial applications. This naturally occurring derivative belongs to the class of sesquiterpenoids, which are widely studied for their diverse biological activities. Researchers and industries are increasingly exploring its role in natural product chemistry, pharmacology, and cosmeceutical formulations, aligning with the growing demand for sustainable and plant-derived ingredients.

The compound's structural uniqueness lies in its hydroxylated platyphyllane skeleton, which contributes to its antioxidant properties and anti-inflammatory effects. These characteristics make 2-hydroxyplatyphyllid a promising candidate for addressing modern health concerns such as oxidative stress and chronic inflammation—topics frequently searched in health forums and academic databases. Its compatibility with green chemistry principles further enhances its appeal, as industries shift toward eco-friendly alternatives.

In the context of skincare innovations, 2-hydroxyplatyphyllid is being investigated for its potential to mitigate UV-induced damage and support collagen synthesis. This aligns with trending searches like "natural anti-aging compounds" and "plant-based skincare actives." Its mechanism of action involves modulating key pathways like Nrf2 signaling, a hotspot in dermatological research. Such properties position it as a viable alternative to synthetic additives, catering to the rising consumer preference for clean-label products.

From a pharmacological perspective, preliminary studies suggest that 2-hydroxyplatyphyllid may exhibit neuroprotective effects, sparking interest in its application for neurodegenerative conditions—a topic dominating biomedical research queries. Its ability to cross the blood-brain barrier and modulate inflammatory cytokines has been explored in preclinical models, though further clinical validation is required. This bridges the gap between traditional phytochemistry and modern drug discovery paradigms.

The compound's extraction and purification processes also reflect advancements in chromatographic techniques, particularly HPLC and preparative TLC, which are critical for ensuring purity in high-value natural products. Analytical methods like NMR spectroscopy and mass spectrometry are routinely employed to characterize its molecular profile, addressing the demand for standardized botanical extracts in nutraceutical and pharmaceutical industries.

Environmental sustainability is another key angle. As queries about "biodegradable bioactive compounds" surge, 2-hydroxyplatyphyllid stands out due to its plant origin and low ecological footprint. Its integration into agricultural biostimulants and plant defense enhancers is under investigation, tapping into the broader discourse on sustainable agriculture.

In summary, 2-hydroxyplatyphyllid (CAS No. 72145-19-8) represents a multifaceted compound with applications spanning healthcare, cosmetics, and agrochemistry. Its study addresses contemporary challenges while aligning with global trends toward natural, efficacious, and environmentally conscious solutions. Future research will likely uncover deeper mechanistic insights and scalable production methods, solidifying its role in next-generation applications.